![molecular formula C15H24N4O3S B5666788 N-[(3R*,4S*)-4-isopropyl-1-(methylsulfonyl)-3-pyrrolidinyl]-3-(2-pyrazinyl)propanamide](/img/structure/B5666788.png)
N-[(3R*,4S*)-4-isopropyl-1-(methylsulfonyl)-3-pyrrolidinyl]-3-(2-pyrazinyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals that are of interest due to their diverse chemical and physical properties. While specific studies directly addressing this compound are limited, insights can be drawn from research on similar compounds, particularly those involving pyrazine, pyridine, and sulfonamide functional groups, which are relevant in organic and medicinal chemistry for their varied applications.
Synthesis Analysis
The synthesis of related compounds often involves addition-rearrangement reactions, as seen with arylsulfonyl isocyanates and methoxy-pyran derivatives, yielding products with significant chemical complexity (Jao et al., 1996). Additionally, the construction of pyrazine and pyridine rings can be achieved through multi-step synthesis processes that include cyclization and heterocyclization reactions, which are critical for building the core structure of the compound (Tseng et al., 2019).
Molecular Structure Analysis
The molecular structure of similar compounds can be examined through techniques such as NMR and crystallography, revealing details about their conformation and the effects of various substituents on their overall shape and reactivity. For instance, studies on sulfonamide-based structures provide insights into their molecular conformations and potential reactivity patterns (Králová et al., 2019).
Chemical Reactions and Properties
The chemical behavior, such as the reactivity of the sulfonamide group and the pyrazine ring, can be inferred from related research. These components typically engage in reactions like cycloadditions, substitution, and rearrangements, contributing to a wide range of chemical properties and potential applications (Wu et al., 2012).
Physical Properties Analysis
The physical properties, including solubility, melting point, and stability, of compounds containing pyrrolidinium, sulfonamide, and pyrazine groups can vary significantly based on their molecular structure and substituents. Ionic liquids containing similar structural motifs, for example, exhibit notable electrochemical properties and thermal stability (Appetecchi et al., 2009).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity towards electrophiles or nucleophiles, are influenced by the functional groups present in the compound. Studies on pyrazinecarboxylic acids, for example, highlight how the carboxylic acid group impacts hydrogen bonding and molecular assembly, which could be analogous to the chemical behavior of the target compound (Vishweshwar et al., 2002).
properties
IUPAC Name |
N-[(3R,4S)-1-methylsulfonyl-4-propan-2-ylpyrrolidin-3-yl]-3-pyrazin-2-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O3S/c1-11(2)13-9-19(23(3,21)22)10-14(13)18-15(20)5-4-12-8-16-6-7-17-12/h6-8,11,13-14H,4-5,9-10H2,1-3H3,(H,18,20)/t13-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRCAPNPINGZGO-KGLIPLIRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CC1NC(=O)CCC2=NC=CN=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H]1CN(C[C@@H]1NC(=O)CCC2=NC=CN=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.